Cas no 178172-34-4 (Tert-butyl 2-hydroxyazepane-1-carboxylate)

Tert-butyl 2-hydroxyazepane-1-carboxylate is a protected azepane derivative featuring a hydroxyl group at the 2-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen. This compound is valuable in organic synthesis, particularly in the preparation of pharmacologically active molecules, due to its stability and ease of further functionalization. The Boc group enhances solubility in organic solvents and facilitates selective deprotection under mild acidic conditions. The hydroxyl group offers a reactive site for modifications, enabling the synthesis of diverse heterocyclic scaffolds. Its structural features make it a versatile intermediate in medicinal chemistry and peptide mimetics development.

Tert-butyl 2-hydroxyazepane-1-carboxylate structure

178172-34-4 structure

Product Name:Tert-butyl 2-hydroxyazepane-1-carboxylate

CAS No:178172-34-4

MF:C₁₁H₂₁NO₃

MW:215.289343595505

CID:1365386

PubChem ID:10512866

Update Time:2025-06-07

Tert-butyl 2-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 2-hydroxyazepane-1-carboxylate
- DTXSID90441064
- Tert-butyl2-hydroxyazepane-1-carboxylate
- CS-0376866
- AKOS015962868
- 1H-Azepine-1-carboxylic acid, hexahydro-2-hydroxy-, 1,1-dimethylethyl ester
- EN300-134869
- 178172-34-4
- Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(12)13/h9,13H,4-8H2,1-3H3
- InChI Key： YUMNPYZNPVXWGB-UHFFFAOYSA-N
- SMILES： O(C(N1CCCCCC1O)=O)C(C)(C)C

Computed Properties

Exact Mass: 215.15223
Monoisotopic Mass: 215.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 310.6±35.0 °C at 760 mmHg
Flash Point: 141.7±25.9 °C
PSA: 49.77
Vapor Pressure: 0.0±1.5 mmHg at 25°C

Tert-butyl 2-hydroxyazepane-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 2-hydroxyazepane-1-carboxylate Pricemore >>

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